ethinyl estradiol 17-hemisuccinate
ethinyl estradiol 17-hemisuccinate
Brand Name:
Vulcanchem
CAS No.:
138219-86-0
VCID:
VC0149325
InChI:
InChI=1S/C24H28O5/c1-3-24(29-22(28)9-8-21(26)27)13-11-20-19-6-4-15-14-16(25)5-7-17(15)18(19)10-12-23(20,24)2/h1,5,7,14,18-20,25H,4,6,8-13H2,2H3,(H,26,27)/t18-,19-,20+,23+,24+/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)OC(=O)CCC(=O)O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C24H28O5
Molecular Weight:
396.5 g/mol
ethinyl estradiol 17-hemisuccinate
CAS No.: 138219-86-0
Main Products
VCID: VC0149325
Molecular Formula: C24H28O5
Molecular Weight: 396.5 g/mol
| CAS No. | 138219-86-0 |
|---|---|
| Product Name | ethinyl estradiol 17-hemisuccinate |
| Molecular Formula | C24H28O5 |
| Molecular Weight | 396.5 g/mol |
| IUPAC Name | 4-[[(8R,9S,13S,14S,17R)-17-ethynyl-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]oxy]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C24H28O5/c1-3-24(29-22(28)9-8-21(26)27)13-11-20-19-6-4-15-14-16(25)5-7-17(15)18(19)10-12-23(20,24)2/h1,5,7,14,18-20,25H,4,6,8-13H2,2H3,(H,26,27)/t18-,19-,20+,23+,24+/m1/s1 |
| Standard InChIKey | QAMBZAFJJRRREH-WOLONVGXSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)OC(=O)CCC(=O)O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CCC2(C#C)OC(=O)CCC(=O)O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#C)OC(=O)CCC(=O)O)CCC4=C3C=CC(=C4)O |
| Synonyms | 17 beta-hemisuccinyl-17-ethynylestradiol ethinyl estradiol 17-hemisuccinate ethynyl estradiol 17 beta-hemisuccinate |
| PubChem Compound | 67401 |
| Last Modified | Nov 11 2021 |
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